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Compound of Interest

Compound Name: (1-Methoxyethyl)benzene

Cat. No.: B1620188

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for (1-
Methoxyethyl)benzene. Given the limited availability of a specific Safety Data Sheet (SDS) for
(1-Methoxyethyl)benzene, this document compiles and extrapolates information from
structurally related compounds, such as its enantiomer (S)-(1-Methoxyethyl)benzene and
iIsomer (2-Methoxyethyl)benzene, to provide a thorough understanding of its potential hazards
and safe handling procedures. All quantitative data has been summarized in tables for clarity
and comparative analysis.

Physicochemical and Toxicological Properties

While specific toxicological data for (1-Methoxyethyl)benzene is scarce, information on related
compounds provides valuable insight into its potential hazards. It is prudent to handle this
compound with the same level of caution as similar aromatic ethers until more specific data
becomes available.
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Property Value Reference
Molecular Formula CoH120 [1]
Molecular Weight 136.19 g/mol [1]
CAS Number 4013-34-7 [1][2]
Appearance Yellow to colorless liquid [2]
Boiling Point 77 °C at 53 Torr [2][3]
N Sealed in dry, Store in room
Storage Condition [2]
temperature
Toxicological Data
(Related Value Compound Reference
Compounds)
Acute Dermal LD50 Benzene, (1-
) >3160 mg/kg bw

(Rabbit) methylethyl)-

Benzene, (1-
Acute Oral LD50 (Rat)  >2000 mg/kg bw

methylethyl)-
Acute Inhalation LC50 Benzene, (1-

>17.6 mg/L

(Rat) methylethyl)-

Hazard Identification and Personal Protective
Equipment (PPE)

(1-Methoxyethyl)benzene should be treated as a potentially hazardous chemical. Based on

data for similar compounds, it may be a combustible liquid and cause skin and eye irritation.[4]

[5] Appropriate engineering controls and personal protective equipment are mandatory to

minimize exposure.
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Hazard Class

Precaution

Flammability

Combustible liquid. Keep away from heat, hot
surfaces, sparks, open flames, and other

ignition sources. No smoking.[4]

Skin Irritation

May cause skin irritation.[4][5] Wear protective

gloves and clothing.[6]

Eye Irritation

May cause serious eye irritation.[5] Wear safety

glasses with side shields or chemical goggles.

[6]

May cause respiratory irritation. Work in a well-

Inhalation ventilated area or under a chemical fume hood.
[6]
May be harmful to aquatic life with long-lasting
Aquatic Toxicity effects.[5] Avoid release to the environment.[4]

[5]

Personal Protective Equipment (PPE) Summary
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PPE Category Recommended Equipment

Safety glasses with side-shields or chemical
) splash goggles. A face shield may be required
Eye/Face Protection N )
for larger quantities or when there is a

significant splash hazard.[6]

Chemically resistant gloves (e.g., Nitrile, Butyl

rubber, or Viton®). It is recommended to wear
Hand Protection two pairs of nitrile gloves for low-volume

applications.[6] Check the manufacturer's glove

selection guide for breakthrough times.

A flame-resistant lab coat, fully buttoned, full-
) ] length pants, and closed-toe shoes are required.
Skin and Body Protection o ) )
For significant exposure risk, a chemical-

resistant apron or suit may be necessary.[6]

All work should be conducted in a certified
chemical fume hood to minimize vapor
) ) inhalation. If a fume hood is not available or if
Respiratory Protection o
exposure limits are exceeded, a full-face
respirator with organic vapor cartridges is

required.[6]

Handling, Storage, and Disposal

Proper handling and storage procedures are crucial to ensure safety in the laboratory.

Handling and Storage Workflow

Disposal
Collect as Hazardous Waste T Properly Labeled Container

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling, storage, and disposal of (1-
Methoxyethyl)benzene.

Handling Procedures:

Conduct all work with (1-Methoxyethyl)benzene inside a certified chemical fume hood.[6]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Keep the container tightly closed when not in use.[6]

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly with soap and water after handling.[6]

Storage Procedures:

o Store in a cool, dry, and well-ventilated area.[4][6]

o Keep away from heat, sparks, open flames, and other ignition sources.[4][6]

Disposal Procedures:

Dispose of (1-Methoxyethyl)benzene and any contaminated materials as hazardous waste.

[6]

Do not pour down the drain.[6]

Collect waste in a designated, properly labeled, and sealed container.[6]

Follow all local, state, and federal regulations for hazardous waste disposal.[6]

First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure Reference

Move the person to fresh air. If
breathing is difficult, provide
) oxygen. If breathing has
Inhalation o [6][7]
stopped, perform artificial
respiration. Seek immediate

medical attention.

Immediately remove
contaminated clothing. Flush
the affected area with plenty of
Skin Contact water for at least 15 minutes. [61[7]
Wash with soap and water.
Seek medical attention if

irritation persists.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [6][7]
upper and lower eyelids. Seek

immediate medical attention.

Do not induce vomiting. Rinse
Ingestion mouth with water. Seek [6]

immediate medical attention.

Spill and Emergency Procedures

In the event of a spill, a clear and practiced emergency plan is essential.

Emergency Response Workflow
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Caption: A workflow outlining the steps for responding to a spill of (1-Methoxyethyl)benzene.

Spill Response:

o Small Spills: Evacuate the area and remove all ignition sources.[6] Ventilate the area. Absorb
the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for
disposal.[6]
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o Large Spills: Evacuate the area immediately and contact your institution's environmental
health and safety department.[6]

Experimental Protocols for Toxicity Assessment
(General Methodology)

While specific experimental protocols for (1-Methoxyethyl)benzene are not readily available,
the following outlines a general approach for assessing the acute oral toxicity of a similar
chemical, adhering to OECD Test Guideline 423 (Acute Toxic Class Method).

Acute Oral Toxicity Testing Workflow (OECD 423)
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l
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Click to download full resolution via product page

Caption: A simplified workflow for acute oral toxicity testing based on OECD Guideline 423.

Methodology:

+ Animals: Healthy, young adult rodents (e.g., rats or mice) of a single sex are used.
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e Housing and Feeding: Animals are housed in appropriate conditions with access to food and
water.

o Dose Administration: The test substance is administered orally by gavage in a single dose.

o Starting Dose: A starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000
mg/kg body weight.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

e Procedure:

[¢]

A group of three animals is dosed at the starting dose.

o

If mortality occurs in two or three animals, the test is repeated with a lower dose.

[e]

If one or no animals die, the test is repeated with a higher dose.

(¢]

This process continues until the dose causing mortality in two out of three animals is
identified, or no mortality is observed at the highest dose.

o Data Analysis: The results are used to classify the substance into a GHS hazard category for
acute oral toxicity.

This guide is intended to provide a framework for the safe handling of (1-
Methoxyethyl)benzene. It is imperative that researchers consult all available safety
information and adhere to their institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Landscape of (1-
Methoxyethyl)benzene: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1620188#1-methoxyethyl-benzene-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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